6-Methoxy-1H-pyrido[2,3-b][1,4]thiazin-2-amine

• CAS RN: 116966-34-8
• Molecular Formula: C8H9N3OS
• Molecular Weight: 195.24 g/mol
• IUPAC Name: 6-methoxy-1H-pyrido[2,3-b][1,4]thiazin-2-amine
• InChI: InChI=1S/C8H9N3OS/c1-12-7-3-2-5-8(11-7)13-4-6(9)10-5/h2-4,10H,9H2,1H3
• InChI Key: UAPBLZCGHWJRFE-UHFFFAOYSA-N
• SMILES: COC1=NC2=C(C=C1)NC(=CS2)N
• synonyms: 1H-Pyrido[2,3-b][1,4]thiazin-2-amine,6-methoxy-(9CI)

Description

6-Methoxy-1H-pyrido[2,3-b][1,4]thiazin-2-amine is a heterocyclic compound that has been widely studied for its potential application in scientific research. This compound has attracted the interest of researchers due to its unique chemical properties and potential biological activities.

Mechanism Of Action

The mechanism of action of 6-Methoxy-1H-pyrido[2,3-b][1,4]thiazin-2-amine is not fully understood. However, studies have suggested that it may work by inhibiting certain enzymes or proteins involved in cancer cell growth and inflammation. It may also modulate the immune system by affecting the production of cytokines and other immune system molecules.

Biochemical And Physiological Effects

Studies have shown that 6-Methoxy-1H-pyrido[2,3-b][1,4]thiazin-2-amine may have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in various animal models. Additionally, it has been shown to modulate the immune system by affecting cytokine production.

Advantages And Limitations For Lab Experiments

One advantage of using 6-Methoxy-1H-pyrido[2,3-b][1,4]thiazin-2-amine in lab experiments is its potential to inhibit cancer cell growth and reduce inflammation. Additionally, it may modulate the immune system, making it a potentially useful tool for studying the immune system. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on 6-Methoxy-1H-pyrido[2,3-b][1,4]thiazin-2-amine. One direction is to further investigate its potential as an anti-cancer agent, particularly in combination with other drugs. Another direction is to study its potential as an anti-inflammatory agent in various animal models. Additionally, more research is needed to fully understand its mechanism of action and how it modulates the immune system. Finally, research is needed to determine its potential toxicity and safety for use in humans.

Synthesis Methods

The synthesis of 6-Methoxy-1H-pyrido[2,3-b][1,4]thiazin-2-amine involves the reaction of 2-aminothiazole with 6-methoxypyridine-2-carbaldehyde in the presence of a suitable catalyst. The reaction proceeds through a condensation reaction, followed by cyclization to form the desired product. The purity and yield of the product can be improved through various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

6-Methoxy-1H-pyrido[2,3-b][1,4]thiazin-2-amine has been studied for its potential application in various scientific research fields. It has been shown to have potential anti-cancer activity by inhibiting the growth of cancer cells. Additionally, it has been studied for its potential use as an anti-inflammatory agent, as well as its potential to modulate the immune system.